Cas no 57576-41-7 (Norcepharadione B)
Norcepharadione B is a bioactive alkaloid compound derived from the genus Cephalotaxus, known for its potential pharmacological properties. This heterocyclic molecule features a unique structural framework, contributing to its selective interactions with biological targets. Research suggests it may exhibit cytotoxic activity against certain cancer cell lines, making it of interest in medicinal chemistry and drug discovery. Its distinct chemical scaffold also offers opportunities for structural modification to optimize bioactivity. Norcepharadione B is typically characterized by HPLC and NMR for purity and structural confirmation. Its stability under controlled conditions ensures reliability for experimental applications. Further studies are ongoing to elucidate its mechanisms and therapeutic potential.
Norcepharadione B structure
Product Name:Norcepharadione B
CAS No:57576-41-7
MF:C18H13NO4
MW:307.300124883652
CID:376954
PubChem ID:189168
Update Time:2025-06-07
Norcepharadione B Chemical and Physical Properties
Names and Identifiers
-
- Norcepharadione B
- norcepharadione
- 4H-Dibenzo[de,g]quinoline-4,5(6H)-dione, 1,2-dimethoxy-
- W1102
- 1,2-Dimethoxy-4H-dibenzo[de,g]quinoline-4,5(6H)-dione; Norcepharadione
- NorcepharadioneB
- 15,16-dimethoxy-10-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2,4,6,8,13,15-heptaene-11,12-dione
- DTXSID80206205
- HY-N3179
- CS-0023512
- AKOS028108617
- FS-10042
- 15,16-dimethoxy-10-azatetracyclo[7.7.1.0^{2,7.0^{13,17]heptadeca-1(17),2,4,6,8,13,15-heptaene-11,12-dione
- CHEMBL227414
- 57576-41-7
- 15,16-DIMETHOXY-10-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1(17),2(7),3,5,8,13,15-HEPTAENE-11,12-DIONE
- DA-76255
- [ "" ]
-
- Inchi: 1S/C18H13NO4/c1-22-13-8-11-14-12(19-18(21)16(11)20)7-9-5-3-4-6-10(9)15(14)17(13)23-2/h3-8H,1-2H3,(H,19,21)
- InChI Key: BAGGDUOPTSQTHD-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC2C(C(NC3=CC4C=CC=CC=4C=1C3=2)=O)=O)OC
Computed Properties
- Exact Mass: 307.08400
- Monoisotopic Mass: 307.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.599
- XLogP3: 3.2
Experimental Properties
- Color/Form: Brown powder
- PSA: 68.39000
- LogP: 2.64970
Norcepharadione B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6014-5 mg |
Norcepharadione B |
57576-41-7 | 5mg |
¥5365.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N99850-5mg |
Norcepharadione B |
57576-41-7 | 5mg |
¥5600.0 | 2021-09-08 | ||
| Ambeed | A235644-5mg |
Norcepharadione B |
57576-41-7 | 98+% | 5mg |
$306.0 | 2025-02-19 | |
| TargetMol Chemicals | TN6014-5 mg |
Norcepharadione B |
57576-41-7 | 98% | 5mg |
¥ 3,940 | 2023-07-10 | |
| TargetMol Chemicals | TN6014-1 mL * 10 mM (in DMSO) |
Norcepharadione B |
57576-41-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| TargetMol Chemicals | TN6014-5mg |
Norcepharadione B |
57576-41-7 | 5mg |
¥ 3940 | 2024-07-19 | ||
| A2B Chem LLC | AB47660-5mg |
Norcepharadione B |
57576-41-7 | 98% by HPLC | 5mg |
$830.00 | 2024-04-19 | |
| A2B Chem LLC | AB47660-10mg |
Norcepharadione B |
57576-41-7 | 98% by HPLC | 10mg |
$1379.00 | 2024-04-19 | |
| A2B Chem LLC | AB47660-25mg |
Norcepharadione B |
57576-41-7 | 98% by HPLC | 25mg |
$2875.00 | 2024-04-19 | |
| A2B Chem LLC | AB47660-50mg |
Norcepharadione B |
57576-41-7 | 98% by HPLC | 50mg |
$4873.00 | 2024-04-19 |
Norcepharadione B Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
57576-41-7 (Norcepharadione B) Related Products
- 55610-02-1(1,2-dimethoxy-6-methyl-4H-dibenzo[de,g]quinoline-4,5(6H)-dione)
- 55610-01-0(Cepharadione A)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent